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(3beta,17alpha)-3-{[Tert-Butyl(dimethyl)silyl]oxy}pregn-5-en-20-one (3beta,17alpha)-3-{[Tert-Butyl(dimethyl)silyl]oxy}pregn-5-en-20-one
Brand Name: Vulcanchem
CAS No.: 58701-45-4
VCID: VC0131989
InChI: InChI=1S/C27H46O2Si/c1-18(28)22-11-12-23-21-10-9-19-17-20(29-30(7,8)25(2,3)4)13-15-26(19,5)24(21)14-16-27(22,23)6/h9,20-24H,10-17H2,1-8H3/t20-,21-,22-,23-,24-,26-,27+/m0/s1
SMILES: CC(=O)C1CCC2C1(CCC3C2CC=C4C3(CCC(C4)O[Si](C)(C)C(C)(C)C)C)C
Molecular Formula: C₂₇H₄₆O₂Si
Molecular Weight: 430.7 g/mol

(3beta,17alpha)-3-{[Tert-Butyl(dimethyl)silyl]oxy}pregn-5-en-20-one

CAS No.: 58701-45-4

Reference Standards

VCID: VC0131989

Molecular Formula: C₂₇H₄₆O₂Si

Molecular Weight: 430.7 g/mol

(3beta,17alpha)-3-{[Tert-Butyl(dimethyl)silyl]oxy}pregn-5-en-20-one - 58701-45-4

CAS No. 58701-45-4
Product Name (3beta,17alpha)-3-{[Tert-Butyl(dimethyl)silyl]oxy}pregn-5-en-20-one
Molecular Formula C₂₇H₄₆O₂Si
Molecular Weight 430.7 g/mol
IUPAC Name 1-[(3S,8S,9S,10R,13S,14S,17R)-3-[tert-butyl(dimethyl)silyl]oxy-10,13-dimethyl-2,3,4,7,8,9,11,12,14,15,16,17-dodecahydro-1H-cyclopenta[a]phenanthren-17-yl]ethanone
Standard InChI InChI=1S/C27H46O2Si/c1-18(28)22-11-12-23-21-10-9-19-17-20(29-30(7,8)25(2,3)4)13-15-26(19,5)24(21)14-16-27(22,23)6/h9,20-24H,10-17H2,1-8H3/t20-,21-,22-,23-,24-,26-,27+/m0/s1
Standard InChIKey XMTKPEYPGQAHCU-OZESZIMSSA-N
Isomeric SMILES CC(=O)[C@@H]1CC[C@@H]2[C@@]1(CC[C@H]3[C@H]2CC=C4[C@@]3(CC[C@@H](C4)O[Si](C)(C)C(C)(C)C)C)C
SMILES CC(=O)C1CCC2C1(CCC3C2CC=C4C3(CCC(C4)O[Si](C)(C)C(C)(C)C)C)C
Canonical SMILES CC(=O)C1CCC2C1(CCC3C2CC=C4C3(CCC(C4)O[Si](C)(C)C(C)(C)C)C)C
Synonyms 3β-(tert-Butyldimethylsiloxy)pregn-5-en-20-one; (3β)-3-[[(1,1-Dimethylethyl)dimethylsilyl]oxy]pregn-5-en-20-one;
PubChem Compound 13845368
Last Modified Nov 11 2021
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